Cas no 1807440-28-3 (3-Bromo-4-methyl-2-nitrocinnamic acid)

• Product Name: 3-Bromo-4-methyl-2-nitrocinnamic acid
• CAS No: 1807440-28-3
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• CID: 4971254
• Update Time: 2025-08-05

3-Bromo-4-methyl-2-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-2-nitrocinnamic acid

• Inchi： 1S/C10H8BrNO4/c1-6-2-3-7(4-5-8(13)14)10(9(6)11)12(15)16/h2-5H,1H3,(H,13,14)/b5-4+
• InChI Key： OHBXFAYTWJZXPV-SNAWJCMRSA-N
• SMILES： BrC1C(=C(/C=C/C(=O)O)C=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1

Additional information on 3-Bromo-4-methyl-2-nitrocinnamic acid

Introduction to 3-Bromo-4-methyl-2-nitrocinnamic acid (CAS No. 1807440-28-3)

3-Bromo-4-methyl-2-nitrocinnamic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural features and potential applications. With the CAS number 1807440-28-3, this compound represents a derivative of cinnamic acid, characterized by the presence of a bromine substituent at the third carbon position, a methyl group at the fourth carbon position, and a nitro group at the second carbon position. These functional groups contribute to its unique chemical reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 3-Bromo-4-methyl-2-nitrocinnamic acid positions it as a promising candidate for further functionalization, enabling the development of novel compounds with tailored properties. In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds, which include derivatives like this one. The nitro group, in particular, is known for its ability to participate in redox reactions, which can be exploited in drug design to enhance bioavailability or target specific biological pathways.

One of the most compelling aspects of 3-Bromo-4-methyl-2-nitrocinnamic acid is its utility in constructing more complex molecular architectures. The bromine atom at the third carbon provides a handle for further substitution reactions, such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination, allowing chemists to introduce diverse functional groups with precision. Similarly, the methyl group at the fourth carbon can serve as a stereocenter or a point of modification, enabling the synthesis of enantiomerically pure compounds if required.

Recent advancements in computational chemistry have also highlighted the importance of 3-Bromo-4-methyl-2-nitrocinnamic acid in drug discovery efforts. Molecular modeling studies suggest that this compound can interact with biological targets in multiple ways, making it a potential scaffold for developing inhibitors or agonists. For instance, its aromatic ring system can engage in π-stacking interactions with proteins, while the nitro group can form hydrogen bonds or participate in electrostatic interactions. These features are particularly relevant in designing small molecules that modulate enzyme activity or receptor binding.

In addition to its synthetic value, 3-Bromo-4-methyl-2-nitrocinnamic acid has shown promise in preliminary biological assays. Researchers have investigated its effects on various cellular pathways, including those involved in inflammation and cancer metabolism. While these studies are still in their early stages, they provide a foundation for further exploration. The compound’s ability to undergo redox transformations suggests that it could be used to develop prodrugs that release active species under specific physiological conditions, thereby improving therapeutic efficacy.

The production and handling of 3-Bromo-4-methyl-2-nitrocinnamic acid (CAS No. 1807440-28-3) require careful consideration of synthetic methodologies to ensure high yield and purity. Modern synthetic approaches often leverage catalytic systems that minimize waste and improve efficiency. For example, palladium-catalyzed reactions have been employed to introduce bromine and methyl groups selectively, while nitration reactions are typically carried out under controlled conditions to avoid unwanted byproducts.

The growing demand for specialized intermediates like 3-Bromo-4-methyl-2-nitrocinnamic acid has prompted manufacturers to optimize production processes for scalability and cost-effectiveness. Continuous flow chemistry has emerged as a particularly promising technique for synthesizing such compounds efficiently. This approach not only enhances reproducibility but also allows for real-time monitoring of reaction progress, enabling rapid adjustments to optimize yields.

From an industrial perspective, 3-Bromo-4-methyl-2-nitrocinnamic acid represents an important building block for pharmaceutical companies engaged in drug development. Its structural versatility makes it suitable for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) technologies have been increasingly used to identify lead candidates among large collections of derivatives like this one, accelerating the drug discovery pipeline.

The environmental impact of producing and utilizing 3-Bromo-4-methyl-2-nitrocinnamic acid is another critical consideration. Green chemistry principles emphasize the need for sustainable practices that reduce hazardous waste and energy consumption. Innovations such as biocatalysis and solvent-free reactions are being explored to make the synthesis of this compound more environmentally friendly while maintaining high chemical yields.

In conclusion,3-Bromo-4-methyl-2-nitrocinnamic acid (CAS No. 1807440-28-3) stands out as a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,3-Bromo-4-methyl-2-nitrocinnamic acid is likely to play an increasingly important role in drug development efforts worldwide.